Cas no 2490420-73-8 (tert-butyl N-[4-(hydroxymethyl)-3-oxaspiro[bicyclo[2.1.1]hexane-2,3'-oxetane]-1-yl]carbamate)

• Product Name: tert-butyl N-[4-(hydroxymethyl)-3-oxaspiro[bicyclo[2.1.1]hexane-2,3'-oxetane]-1-yl]carbamate
• CAS No: 2490420-73-8
• MF: C₁₃H₂₁NO₅
• MW: 271.309544324875
• CID: 5886298
• PubChem ID: 165698715
• Update Time: 2025-07-13

tert-butyl N-[4-(hydroxymethyl)-3-oxaspiro[bicyclo[2.1.1]hexane-2,3'-oxetane]-1-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2490420-73-8
• tert-butyl N-[4-(hydroxymethyl)-3-oxaspiro[bicyclo[2.1.1]hexane-2,3'-oxetane]-1-yl]carbamate
• EN300-7548324

• Inchi： 1S/C13H21NO5/c1-10(2,3)18-9(16)14-12-4-11(5-12,6-15)19-13(12)7-17-8-13/h15H,4-8H2,1-3H3,(H,14,16)
• InChI Key： ZSFBHTIHRLEPDD-UHFFFAOYSA-N
• SMILES： O1C2(COC2)C2(CC1(CO)C2)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 271.14197277g/mol
• Monoisotopic Mass: 271.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 77Ų

Additional information on tert-butyl N-[4-(hydroxymethyl)-3-oxaspiro[bicyclo[2.1.1]hexane-2,3'-oxetane]-1-yl]carbamate

Introduction to tert-butyl N-[4-(hydroxymethyl)-3-oxaspiro[bicyclo[2.1.1]hexane-2,3'-oxetane]-1-yl]carbamate (CAS No. 2490420-73-8)

tert-butyl N-[4-(hydroxymethyl)-3-oxaspiro[bicyclo[2.1.1]hexane-2,3'-oxetane]-1-yl]carbamate (CAS No. 2490420-73-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique spirocyclic structure and the presence of a tert-butyl carbamate group, which imparts specific chemical and biological properties that make it a valuable candidate for various applications.

The spirocyclic framework of this compound is particularly noteworthy due to its potential to influence the compound's conformational flexibility and stability. Spirocycles are known to exhibit enhanced rigidity compared to their acyclic counterparts, which can lead to improved pharmacokinetic properties such as increased bioavailability and reduced metabolic degradation. The hydroxymethyl group attached to the spirocyclic core further adds to the compound's versatility, as it can participate in hydrogen bonding and other intermolecular interactions that are crucial for biological activity.

The tert-butyl carbamate moiety is a common protecting group in organic synthesis, often used to mask primary or secondary amines during multi-step synthetic processes. In the context of drug development, this group can be strategically employed to modulate the compound's solubility, stability, and pharmacological profile. The ability to selectively deprotect the carbamate group under controlled conditions also makes it a valuable tool for prodrug design, where the active drug is released in a controlled manner upon administration.

Recent studies have highlighted the potential of tert-butyl N-[4-(hydroxymethyl)-3-oxaspiro[bicyclo[2.1.1]hexane-2,3'-oxetane]-1-yl]carbamate in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds with similar spirocyclic structures exhibit potent anti-inflammatory and analgesic properties. These findings suggest that this compound could be a promising lead for the development of new treatments for conditions such as chronic pain and inflammatory diseases.

In addition to its potential therapeutic applications, tert-butyl N-[4-(hydroxymethyl)-3-oxaspiro[bicyclo[2.1.1]hexane-2,3'-oxetane]-1-yl]carbamate has also been studied for its use as a synthetic intermediate in the preparation of more complex molecules. The unique combination of functional groups in this compound provides a versatile platform for further chemical modifications, making it an attractive starting material for synthetic chemists working on drug discovery projects.

The synthesis of tert-butyl N-[4-(hydroxymethyl)-3-oxaspiro[bicyclo[2.1.1]hexane-2,3'-oxetane]-1-yl]carbamate typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in catalytic methods and green chemistry approaches have led to more efficient and environmentally friendly synthetic routes for this compound. For example, a study published in Organic Letters described a novel palladium-catalyzed method that significantly improved the yield and selectivity of the key coupling step in the synthesis.

The physicochemical properties of tert-butyl N-[4-(hydroxymethyl)-3-oxaspiro[bicyclo[2.1.1]hexane-2,3'-oxetane]-1-yl]carbamate have been extensively characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These studies have provided detailed insights into the molecular structure and conformational behavior of the compound, which are essential for understanding its biological activity and optimizing its properties for pharmaceutical applications.

In conclusion, tert-butyl N-[4-(hydroxymethyl)-3-oxaspiro[bicyclo[2.1.1]hexane-2,3'-oxetane]-1-yl]carbamate (CAS No. 2490420-73-8) represents a promising compound with potential applications in medicinal chemistry and pharmaceutical research. Its unique spirocyclic structure and functional groups offer a versatile platform for further chemical modifications and biological evaluations, making it an exciting area of ongoing investigation in both academic and industrial settings.